Cas no 1261728-96-4 (2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261728-96-4
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920330
• Update Time: 2025-05-20

2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)8-3-1-2-7(6-8)10-9(13(17,18)19)4-5-20-11(10)21/h1-6H,(H,20,21)
• InChI Key： NIMWLJQTJVPLLR-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1C1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261728-96-4) in Modern Chemical and Pharmaceutical Research

2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261728-96-4, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a cornerstone in medicinal chemistry due to its versatile biological activity and synthetic adaptability. The presence of multiple functional groups, including hydroxyl, trifluoromethyl, and phenyl substituents, endows this molecule with unique chemical properties that make it a valuable candidate for further exploration in drug discovery and material science.

The trifluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in pharmacological applications. This feature has been extensively leveraged in the design of small-molecule inhibitors and therapeutic agents. In recent years, the integration of fluorinated compounds into drug candidates has seen a surge in interest, driven by their demonstrated efficacy in modulating biological pathways. The hydroxyl moiety, on the other hand, contributes to the molecule's polarity and potential for hydrogen bonding interactions, which are critical for receptor binding and drug-target interactions.

3-(3-(Trifluoromethyl)phenyl) is another key structural element that imparts distinct electronic and steric properties to the compound. The phenyl ring, augmented by a trifluoromethyl group at its para position, creates a system rich in electron-withdrawing effects that can influence the compound's reactivity and interaction with biological targets. Such structural motifs are frequently employed in the development of kinase inhibitors, anticancer agents, and anti-inflammatory drugs, where precise control over molecular interactions is paramount.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features influence the biological activity of 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine. Studies have demonstrated that the trifluoromethyl groups can significantly improve the pharmacokinetic profiles of drug candidates by increasing their resistance to metabolic degradation. Furthermore, the hydroxyl group has been shown to play a crucial role in optimizing binding affinity through hydrogen bonding with polar residues in protein targets.

In the context of medicinal chemistry, this compound serves as a versatile scaffold for generating novel derivatives with enhanced therapeutic potential. Researchers have explored various synthetic pathways to modify its core structure while retaining its key functional groups. These efforts have led to the identification of several promising analogs with improved solubility, bioavailability, and target specificity. For instance, modifications involving the substitution or relocation of hydroxyl and trifluoromethyl groups have yielded compounds with enhanced activity against specific enzymes or receptors implicated in diseases such as cancer and neurodegeneration.

The pharmaceutical industry has also recognized the potential of 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine as a building block for more complex drug molecules. Its rigid pyridine core provides a stable framework that can be further functionalized to create multivalent inhibitors or prodrugs designed for targeted delivery systems. Such innovations are essential for addressing unmet medical needs where traditional small-molecule drugs may fall short.

From a synthetic chemistry perspective, the preparation of 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine presents an intriguing challenge due to its complex architecture. However, recent methodological breakthroughs have made it more accessible than ever before. Transition-metal-catalyzed cross-coupling reactions, along with palladium-mediated transformations, have enabled efficient construction of its key structural motifs. These advances not only streamline the synthesis but also open doors for exploring alternative synthetic routes that could lead to greener and more sustainable production methods.

The role of this compound extends beyond pharmaceutical applications; it has also been investigated in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing advanced materials such as organic semiconductors or liquid crystals. Additionally, derivatives of this molecule have shown promise as intermediates in synthesizing novel pesticides with improved environmental safety profiles.

As our understanding of biological systems continues to evolve, so too does our appreciation for the potential of molecules like 2-Hydroxy-4-(trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261728-96-4). Ongoing research efforts are focused on uncovering new therapeutic applications and optimizing existing ones through rational drug design principles. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are paving the way for next-generation treatments that address complex diseases more effectively than ever before.